Cas no 2231676-13-2 (methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate)

• Product Name: methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate
• CAS No: 2231676-13-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5106864
• Update Time: 2026-03-03

methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethenylbicyclo[1.1.1]pentane-1-carboxylate
• methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate

• Inchi： 1S/C9H12O2/c1-3-8-4-9(5-8,6-8)7(10)11-2/h3H,1,4-6H2,2H3
• InChI Key： ZJGAQURTPJERMP-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(C=C)(C1)C2

Additional information on methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate

Methyl 3-Vinylbicyclo[1.1.1]pentane-1-Carboxylate (CAS No: 2231676-13-2) - A Comprehensive Overview

Methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate (CAS No: 2231676-13-2) is a highly intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and vinyl substituent, presents a fascinating array of chemical properties and potential applications. In this detailed exploration, we delve into the structural features, synthesis methods, and the latest research findings associated with this compound.

The molecular structure of methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate consists of a bicyclo[1.1.1]pentane core substituted with a vinyl group at the 3-position and a carboxylate ester at the 1-position. This bicyclic framework imparts rigidity to the molecule, making it a valuable scaffold for designing complex organic molecules. The presence of the vinyl group introduces reactivity that can be exploited in various synthetic pathways, while the ester functionality offers opportunities for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential utility in pharmaceutical development. The rigid bicyclic core is reminiscent of many bioactive natural products and drug candidates, suggesting that it may serve as a versatile building block for medicinal chemistry. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are known to exhibit a wide range of biological activities.

The synthesis of methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate is a challenging yet rewarding endeavor. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. Advances in catalytic techniques have recently enabled more efficient synthetic routes, including cross-coupling reactions and ring-closing metathesis, which are particularly useful for constructing complex cyclic structures.

In addition to its synthetic significance, methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate has shown promise in various research applications. For instance, its unique structural motif has been explored as a ligand in coordination chemistry, where it can interact with transition metals to form stable complexes. These metal complexes have potential applications in catalysis and material science.

Recent research has also focused on the photochemical properties of this compound. The vinyl group makes it susceptible to photoreactions such as [2+2] cycloadditions and Norrish type reactions, which can lead to the formation of diverse molecular architectures. These reactions are not only academically interesting but also have practical implications in the development of photoactive materials and organic electronics.

The biological activity of methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate has been another area of intense investigation. Preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties, including anti-inflammatory and antimicrobial effects. These findings have prompted further exploration into its potential as a lead compound for drug discovery programs.

The use of computational methods has played a crucial role in understanding the behavior of this compound both chemically and biologically. Molecular modeling techniques have been employed to predict how it interacts with biological targets, providing valuable insights into its potential therapeutic applications.

In conclusion, methyl 3-vinylbicyclo[1.1.1]pentane-1-carboxylate (CAS No: 2231676-13-2) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel molecules, while its reactivity offers numerous opportunities for further exploration.